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Compound of Interest

Compound Name: Isobutylammonium chloride

Cat. No.: B7859060

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of isobutylammonium chloride, presented in a clear and

actionable format to support your laboratory's safety protocols.

Key Properties of Isobutylammonium Chloride
Understanding the physical and chemical properties of isobutylammonium chloride is the

first step in handling it safely. The following table summarizes its key quantitative data.

Property Value Source

Molecular Formula C₄H₁₂ClN [1][2]

Molecular Weight 109.60 g/mol [1]

Appearance White crystalline solid [1]

Solubility Soluble in water [1]

Hygroscopicity
Hygroscopic (absorbs moisture

from the air)
[1]
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Disposal Protocol for Isobutylammonium Chloride
Proper disposal of isobutylammonium chloride is crucial to prevent environmental

contamination and ensure laboratory safety. The following protocol outlines the recommended

steps for its disposal, synthesized from safety data sheet (SDS) guidelines.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Ventilation: Handle the chemical in a well-ventilated area, preferably under a chemical fume

hood.

2. Spill Management:

In case of a spill, avoid generating dust.

Absorb liquid spills with an inert absorbent material such as sand, silica gel, or a universal

binder.[3]

For solid spills, carefully sweep or scoop the material into a suitable container.

Do not flush spills into surface water or the sanitary sewer system.[3][4]

3. Waste Collection and Storage:

Collect waste isobutylammonium chloride and any contaminated materials (e.g.,

absorbent pads, gloves) in a designated, properly labeled, and sealed container.

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

4. Disposal Procedure:
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Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[3]

Consult and adhere to all local, regional, and national hazardous waste regulations for

complete and accurate classification and disposal.[3]

Dispose of the contents and container at an approved waste disposal plant.[3] Do not mix

with other waste streams unless explicitly permitted by regulations and confirmed to be safe.

Handle uncleaned containers as you would the product itself.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

isobutylammonium chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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